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Compound of Interest

Compound Name: 4-Chloro-8-fluoro-3-nitroquinoline
CAS No.: 1026861-70-0
Cat. No.: B2680838
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Executive Summary

4-Chloro-8-fluoro-3-nitroquinoline (CAS: 1026861-70-0) is a highly specialized heterocyclic
intermediate used primarily in the synthesis of bioactive quinoline derivatives, particularly in the
development of kinase inhibitors and antimalarial agents.[1] Its chemical utility stems from the
4-chloro substituent, which is activated for Nucleophilic Aromatic Substitution (

) by the adjacent electron-withdrawing 3-nitro group and the quinoline nitrogen.

This guide moves beyond the standard Safety Data Sheet (SDS) format to provide researchers
with a mechanistic understanding of the compound's reactivity, toxicology, and handling
requirements.

Part 1: Chemical Identity & Physicochemical
Profile[2][3]

This compound is a functionalized quinoline scaffold. The presence of the nitro group at
position 3 significantly lowers the LUMO energy of the ring system, making the chlorine atom at
position 4 highly labile toward nucleophiles (amines, thiols, alkoxides).
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ble 1: Sul lentificati .

Property Specification

4-Chloro-8-fluoro-3-

nitroquinoline

Chemical Name

CAS Number 1026861-70-0

Verified ldentifier

Molecular Formula

Molecular Weight 226.59 g/mol
Physical State Solid (Crystalline Powder) Typically yellow/off-white
Solubility DMSO, DMF, DCM Low water solubility
) ) ) ] Analogous compounds melt
Melting Point Not Experimentally Established
~100-120°C
o High ( Susceptible to hydrolysis and
Reactivity ) )
) aminolysis

Scientific Note: Due to the specific substitution pattern, this compound lacks extensive public

physicochemical data (e.g., exact vapor pressure or LogP). Researchers must treat it as a

reactive electrophile capable of derivatizing biological macromolecules.

Part 2: Hazard Identification & Toxicology (The

"Safety" Core)
Mechanistic Toxicology

The primary hazard of 4-Chloro-8-fluoro-3-nitroquinoline is not just passive toxicity, but its

chemical reactivity.
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e Mechanism: The compound acts as a hapten. The activated 4-chloro group can react with
nucleophilic residues (cysteine thiols, lysine amines) on skin proteins.

e Consequence: This covalent binding can trigger immune responses, leading to Allergic
Contact Dermatitis (Sensitization).

GHS Classification (Derived)

Based on Structure-Activity Relationships (SAR) of analogous 4-chloro-3-nitroquinolines:

Skin Corrosion/Irritation: Category 2 (H315)[2][3][4]

Serious Eye Damage/Irritation: Category 2A (H319)[2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)
[21[4]

Skin Sensitization: Category 1 (H317) — High Probability due to reactivity

Reactivity Pathway Diagram

The following diagram illustrates the electronic activation that drives both the compound's utility
in synthesis and its toxicity profile.

Synthetic Utility:

+ Amines (R-NH2) Drug Scaffold Formation

Electronic Effect Activation by Increases Electrophilicity _ | Nucleophilic Attack
3-NO2 & Ring N = (C-4 Position)

4-Chloro-8-fluoro-3-nitroquinoline

+ Skin Proteins (Cys-SH)

Toxicity Hazard:
Protein Haptenization
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Figure 1: The dual nature of the 4-chloro reactivity. The same mechanism that allows drug
synthesis causes skin sensitization.

Part 3: Handling, Storage, & Stability[5][6]
Stability Protocol
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e Moisture Sensitivity: The C-Cl bond is susceptible to hydrolysis over time, releasing HCI and
forming the 4-hydroxy impurity (inactive).

o Requirement: Store under inert atmosphere (Argon/Nitrogen) if storing for >1 week.
e Temperature: Store at 2—8°C.
 Light: Protect from light to prevent nitro-group degradation.

Personal Protective Equipment (PPE) Matrix

Hazard Zone Required PPE Rationale

Prevents inhalation of dust
Respiratory N95 or P100 Respirator which causes mucosal

irritation.

Standard safety glasses are
Ocular Chemical Splash Goggles insufficient for reactive

powders.

b | Nitrile Gloves (Double gloving Prevents sensitization via skin
erma
recommended) absorption.

_ . Mandatory for all open
Engineering Fume Hood (Class Il) handi
andling.

Part 4: Emergency Response & Waste
Management[1]
Spill Response Workflow

In the event of a solid spill, avoid generating dust.[1][5] Do not sweep dry.
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:
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Figure 2: Step-by-step decision tree for safely managing a solid spill of reactive quinolines.

First Aid Measures

* Eye Contact: Rinse immediately with water for 15 minutes.[5][6] Do not rub. The mechanical
friction combined with chemical irritation can cause corneal abrasion.

¢ Skin Contact: Wash with soap and water.[3][5][6] Avoid organic solvents (ethanol, DMSO) as
they may increase transdermal absorption of the compound.

» Inhalation: Move to fresh air. If wheezing occurs (sensitization sign), seek medical attention
immediately.
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Part 5: Research Application (Synthesis Workflow)

Context: The researcher typically employs this compound to introduce the 8-fluoro-3-
nitroquinoline core into a molecule via displacement of the chlorine.

Protocol: Nucleophilic Aromatic Substitution ()

Objective: Synthesis of 4-amino-8-fluoro-3-nitroquinoline derivatives.

o Preparation: Dissolve 4-Chloro-8-fluoro-3-nitroquinoline (1.0 eq) in anhydrous THF or
DMF.

o Base Addition: Add a non-nucleophilic base like DIPEA (Diisopropylethylamine) or TEA
(Triethylamine) (1.2-1.5 eq) to scavenge the HCI byproduct.

o Scientific Insight: Using a nucleophilic base (like Pyridine) can lead to side reactions at the
activated 4-position.

e Nucleophile Addition: Add the amine substrate (1.0-1.1 eq) dropwise at 0°C to control the
exotherm.

e Reaction Monitoring: Warm to Room Temperature (RT). Monitor via TLC/LC-MS.

o Expectation: The reaction is usually fast (< 4 hours) due to the 3-nitro activation.

Workup: Dilute with water (precipitates the product) or extract with Ethyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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